Cas no 1126-27-8 (4-Cyclopropylbenzonitrile)

• Product Name: 4-Cyclopropylbenzonitrile
• CAS No: 1126-27-8
• MF: C₁₀H₉N
• MW: 143.185162305832
• MDL: MFCD06802400
• CID: 117441
• PubChem ID: 11332535
• Update Time: 2025-10-31

4-Cyclopropylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopropylbenzonitrile
• Benzonitrile,4-cyclopropyl-
• (4-Cyan-phenyl)-cyclopropan
• 1-Cyano-4-cyclopropyl-benzol
• 1-cyclopropyl-4-benzonitrile
• 4-cyanocyclopropylbenzene
• 4-cyanophenylcyclopropane
• 4-cyclopropylbenzenecarbonitrile
• 4-cyclopropyl-benzonitrile
• Benzonitrile,4-cyclopropyl
• CS-0170960
• SCHEMBL5958188
• AS-35884
• BB 0223481
• SY065821
• MFCD06802400
• J-515248
• EN300-176178
• A802616
• AKOS004118827
• FT-0728634
• DTXSID90462552
• (4-AMINO-BIPHENYL-4-YL)-CARBAMICACIDTERT-BUTYLESTER
• 1126-27-8
• BAA12627
• DB-060219

• MDL： MFCD06802400
• Inchi： 1S/C10H9N/c11-7-8-1-3-9(4-2-8)10-5-6-10/h1-4,10H,5-6H2
• InChI Key： HJWMALLDRPONGB-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)C1CC1

Computed Properties

• Exact Mass: 143.07300
• Monoisotopic Mass: 143.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.09
• Boiling Point: 261.1°C at 760 mmHg
• Flash Point: 111.8°C
• Refractive Index: 1.572
• PSA: 23.79000
• LogP: 2.43568

4-Cyclopropylbenzonitrile Security Information

• Signal Word：Danger
• Hazard Statement： H301;H311;H331
• Warning Statement： P261;P280;P301+P310;P311
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-Cyclopropylbenzonitrile

Chemical Profile of 4-Cyclopropylbenzonitrile (CAS No. 1126-27-8)

4-Cyclopropylbenzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1126-27-8, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a benzonitrile moiety substituted with a cyclopropyl group, exhibits unique structural and electronic properties that make it a valuable intermediate in synthetic chemistry. The combination of the aromatic ring system and the electron-withdrawing nitrile group, coupled with the strained three-membered cyclopropyl ring, imparts distinct reactivity patterns that are exploited in various synthetic transformations.

The structural motif of 4-cyclopropylbenzonitrile positions it as a versatile building block for more complex molecules. The benzonitrile core is well-documented for its role in medicinal chemistry, often serving as a pharmacophore in drug candidates due to its ability to interact with biological targets through hydrogen bonding and dipole interactions. The presence of the cyclopropyl group introduces steric and electronic effects that can modulate the biological activity of derivatives. This dual functionality makes 4-cyclopropylbenzonitrile particularly interesting for designing molecules with tailored properties.

In recent years, there has been growing interest in exploring the applications of 4-cyclopropylbenzonitrile in the development of novel pharmaceuticals. Researchers have leveraged its unique reactivity to synthesize analogs with enhanced binding affinity or selectivity for therapeutic targets. For instance, derivatives of this compound have been investigated as potential inhibitors of enzymes involved in inflammatory pathways, showcasing its utility in addressing chronic diseases. The cyclopropyl group, while relatively small, can significantly influence the conformational flexibility and binding mode of the molecule, providing chemists with an additional degree of freedom in structure-activity relationship (SAR) studies.

Moreover, the nitrile group in 4-cyclopropylbenzonitrile serves as a versatile handle for further functionalization. It can be hydrolyzed to carboxylic acids, reduced to primary amines, or converted into amides and esters through classical chemical transformations. These modifications enable the synthesis of a wide array of derivatives, each with potential applications in different fields. For example, researchers have explored its use in polymer chemistry, where nitrile-functionalized monomers contribute to the development of advanced materials with improved mechanical or thermal properties.

The synthesis of 4-cyclopropylbenzonitrile typically involves multi-step organic reactions starting from readily available precursors such as benzonitrile or cyclopropanecarbonitrile. Advances in catalytic methods have made it possible to achieve these transformations under milder conditions with higher yields, enhancing both efficiency and sustainability. Such improvements align with the broader trend toward greener chemistry practices, where minimizing waste and reducing energy consumption are paramount.

From a computational chemistry perspective, 4-cyclopropylbenzonitrile has been studied to understand its electronic structure and reactivity trends. Density functional theory (DFT) calculations have provided insights into how the cyclopropyl group affects the electronic properties of the benzonitrile core, influencing its interaction with other molecules. These computational studies not only aid in rationalizing experimental observations but also guide the design of new derivatives with optimized properties.

In industrial applications, 4-cyclopropylbenzonitrile is valued for its role as an intermediate in large-scale chemical processes. Its stability under various reaction conditions makes it suitable for use in multi-step syntheses without significant degradation. Additionally, its relatively high melting point and low solubility in water contribute to ease of handling and purification during manufacturing processes.

The future prospects for 4-cyclopropylbenzonitrile are promising, particularly as research continues to uncover new synthetic methodologies and applications. Its unique combination of structural features positions it as a key component in both academic research and industrial development. As scientists delve deeper into understanding its reactivity and biological potential, we can expect to see further innovations leveraging this versatile compound.